7-fluoro-3,4-dihydro-2H-1,4-benzoxazine
Cat. No. B1316944
M. Wt: 153.15 g/mol
InChI Key: VRBQMPCMLZNPSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Al+3:14].[CH2:19]1[O:20][CH2:21][CH2:22][CH2:23]1.[H-:13].[H-:16].[H-:17].[H-:18].[Li+:15].[O:1]=[C:2]1[NH:3][c:4]2[c:5]([cH:8][c:9]([F:12])[cH:10][cH:11]2)[O:6][CH2:7]1>>[CH2:2]1[NH:3][c:4]2[c:5]([cH:8][c:9]([F:12])[cH:10][cH:11]2)[O:6][CH2:7]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Al+3]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1COc2cc(F)ccc2N1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Fc1ccc2c(c1)OCCN2
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
